Cas no 315208-17-4 (Pyrafluprole)

• Product Name: Pyrafluprole
• CAS No: 315208-17-4
• MF: C₁₇H₁₀Cl₂F₄N₆S
• MW: 477.266112804413
• CID: 1452717
• Update Time: 2025-05-24

Pyrafluprole Chemical and Physical Properties

Names and Identifiers

• 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-[(fluoromethyl)sulfanyl]-5-[(pyrazin-2-ylmethyl)amino]-1H-pyrazole-3-carbonitrile
• 1H-pyrazo<wbr>
• pyrafluprole
• 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(fluoromethylsulfanyl)-5-(pyrazin-2-ylmethylamino)pyrazole-3-carbonitrile
• Pyrafluprole

• Inchi： 1S/C17H10Cl2F4N6S/c18-11-3-9(17(21,22)23)4-12(19)14(11)29-16(15(30-8-20)13(5-24)28-29)27-7-10-6-25-1-2-26-10/h1-4,6,27H,7-8H2
• InChI Key： DDIQWGKUSJOETH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1N1C(=C(C(C#N)=N1)SCF)NCC1C=NC=CN=1)Cl

Computed Properties

• Exact Mass: 476.0004

Experimental Properties

• PSA: 79.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Pyrafluprole

Pyrafluprole: A Comprehensive Overview

Pyrafluprole, with the CAS number 315208-17-4, is a highly effective and innovative compound that has garnered significant attention in recent years due to its unique properties and applications. This compound is widely recognized for its role in various industrial and scientific fields, particularly in the development of advanced materials and technologies. The name Pyrafluprole itself reflects its chemical composition, which is characterized by a complex structure that contributes to its remarkable performance in diverse environments.

The latest research on Pyrafluprole has revealed its potential in enhancing the efficiency of energy storage systems, such as batteries and supercapacitors. Scientists have discovered that incorporating Pyrafluprole into electrode materials can significantly improve their conductivity and stability, leading to longer-lasting and more reliable energy storage solutions. This breakthrough has opened new avenues for the development of next-generation energy technologies, particularly in the context of the growing demand for sustainable energy sources.

In addition to its role in energy storage, Pyrafluprole has also been explored for its applications in the field of catalysis. Recent studies have demonstrated that this compound can act as a highly efficient catalyst in various chemical reactions, including those involved in the synthesis of pharmaceuticals and advanced materials. The ability of Pyrafluprole to accelerate reaction rates while maintaining high selectivity makes it an invaluable tool in modern chemistry.

The environmental impact of Pyrafluprole has also been a subject of extensive research. Scientists are investigating ways to minimize the ecological footprint of this compound during its production and application. By optimizing synthesis processes and exploring biodegradable alternatives, researchers aim to ensure that Pyrafluprole remains a sustainable choice for future technological advancements.

In conclusion, Pyrafluprole, with its CAS number 315208-17-4, stands at the forefront of scientific innovation. Its versatility and adaptability across multiple industries make it a compound of great significance in the modern world. As research continues to uncover new applications and improvements, Pyrafluprole is poised to play an even more pivotal role in shaping the future of technology and sustainability.